Cas no 2613385-12-7 (2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid)

• Product Name: 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid
• CAS No: 2613385-12-7
• MF: C₁₂H₁₇F₃N₄O₃
• MW: 322.283592939377
• MDL: MFCD33031948
• CID: 5663935
• PubChem ID: 165896858
• Update Time: 2025-06-13

2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-N-[(2-methylpyrimidin-4-yl)methyl]propanamide; trifluoroacetic acid
• EN300-27716543
• 2613385-12-7
• 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid

• MDL： MFCD33031948
• Inchi： 1S/C10H16N4O.C2HF3O2/c1-7(11-3)10(15)13-6-9-4-5-12-8(2)14-9;3-2(4,5)1(6)7/h4-5,7,11H,6H2,1-3H3,(H,13,15);(H,6,7)
• InChI Key： FFPDYYRNWWSMGK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C(C)NC)NCC1C=CN=C(C)N=1

Computed Properties

• Exact Mass: 322.12527490g/mol
• Monoisotopic Mass: 322.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid

Comprehensive Overview of 2-(Methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, Trifluoroacetic Acid (CAS No. 2613385-12-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid (CAS No. 2613385-12-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to a class of small molecules that are increasingly being explored for their role in drug discovery and development. Researchers are particularly interested in its methylamino and pyrimidinyl moieties, which are known to interact with various biological targets.

The compound's trifluoroacetic acid salt form enhances its solubility and stability, making it more suitable for laboratory and industrial applications. This characteristic is critical for formulation scientists who seek to optimize drug delivery systems. Given the growing demand for precision medicine and targeted therapies, 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide is being studied for its potential in modulating specific enzymatic pathways or protein-protein interactions. Its relevance is further highlighted by the rise in searches for "small molecule inhibitors" and "kinase modulators" in academic and pharmaceutical databases.

From a synthetic chemistry perspective, the preparation of CAS No. 2613385-12-7 involves multi-step organic reactions, often requiring amide coupling and pyrimidine functionalization. These processes are frequently discussed in forums and publications focusing on medicinal chemistry optimization. The compound's propanamide backbone also aligns with current trends in fragment-based drug design, a strategy that prioritizes the assembly of bioactive molecules from smaller, well-characterized units.

In addition to its pharmaceutical potential, 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide has been referenced in studies exploring chemical biology probes. These probes are essential tools for understanding complex cellular mechanisms, a topic frequently queried in AI-driven literature searches. The compound's ability to serve as a scaffold for derivatization makes it valuable for researchers investigating structure-activity relationships (SAR), a hot topic in both academic and industrial settings.

Quality control and analytical characterization of CAS No. 2613385-12-7 are equally important. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. This aligns with the increasing emphasis on QC/QA compliance in chemical manufacturing, a subject often searched alongside terms like "pharmaceutical intermediates analysis".

As the scientific community continues to explore novel therapeutic avenues, compounds like 2-(methylamino)-N-(2-methylpyrimidin-4-yl)methylpropanamide, trifluoroacetic acid will remain at the forefront of innovation. Its versatility and relevance to contemporary research themes ensure its place in ongoing discussions about drug discovery advancements and biochemical tool development.